1-(Cyclopropylmethyl)-4-iodo-1H-imidazole

• Molecular Formula: C7H9IN2
• Molecular Weight: 248.06 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)-4-iodoimidazole
• InChI: InChI=1S/C7H9IN2/c8-7-4-10(5-9-7)3-6-1-2-6/h4-6H,1-3H2
• InChI Key: AZZZORPJFUMWSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C(N=C2)I

Description

1-(Cyclopropylmethyl)-4-iodo-1H-imidazole is a useful research compound. Its molecular formula is C7H9IN2 and its molecular weight is 248.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-iodo-1H-imidazole (800 mg, 4.12 mmol) in DMF (50 mL) was added cesium carbonate (5.37 g, 16.5 mmol) and (bromomethyl)cyclopropane (1.6 mL, 16.5 mmol). The reaction mixture was stirred at room temperature for 3 h then concentrated under reduced pressure. The residue was dissolved in EtOAc and washed sequentially with water, sat'd LiCl and sat'd NaCl. The organic layer was dried over MgSO4 and concentrated. The residue was purified by silica gel chromatography (50% to 100% EtOAc/heptane) to isolate first 590 mg (58%) of 1-cyclopropylmethyl-4-iodo-1H-imidazole as a pale yellow oil followed by 227 mg (22%) of 1-cyclopropylmethyl-5-iodo-1H-imidazole as a pale yellow oil.